Cas no 70060-13-8 (5-Fluoro-1-benzothiophene-2-carboxylic acid)

• Product Name: 5-Fluoro-1-benzothiophene-2-carboxylic acid
• CAS No: 70060-13-8
• MF: C₉H₅FO₂S
• MW: 196.198204755783
• MDL: MFCD01927184
• CID: 577131
• PubChem ID: 901439
• Update Time: 2025-09-18

5-Fluoro-1-benzothiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-1-benzothiophene-2-carboxylic acid
• 5-fluorobenzo[b]thiophene-2-carboxylic acid
• 5-Fluoro-benzo[b]thiophene-2-carboxylic acid
• Benzo[b]thiophene-2-carboxylicacid, 5-fluoro-
• 5-Fluorobenzothiophene-2-carboxylic acid
• 5-Fluoro-1-benzothiophene-2-carboxylicacid
• F9995-1181
• 5-fluoro-2-benzo-[b]thiophenecarboxylic acid
• CS-0071295
• 70060-13-8
• SB38382
• EN300-11818
• 5-fluorobenzo[b]thiophene-2-carboxylic?acid
• DTXSID90358522
• 5-fluoro-2-benzo[b]thiophenecarboxylic acid
• PLVPMOSTGNZKQQ-UHFFFAOYSA-N
• AKOS001110700
• W-203565
• AMY3038
• MFCD01927184
• Z90663383
• SCHEMBL2897390
• GA-0923
• FT-0646493
• DB-074244
• SY101494
• 5-Fluorobenzothiophene-2-carboxylic acid;5-Fluoro-1-benzothiophene-2-carboxylic acid;

• MDL： MFCD01927184
• Inchi： 1S/C9H5FO2S/c10-6-1-2-7-5(3-6)4-8(13-7)9(11)12/h1-4H,(H,11,12)
• InChI Key： PLVPMOSTGNZKQQ-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC2C=C(C=CC1=2)F

Computed Properties

• Exact Mass: 195.99900
• Monoisotopic Mass: 195.99942873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• Density: 1.511±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 229-230 °C (decomposition)
• Solubility: Very slightly soluble (0.24 g/l) (25 º C),
• PSA: 65.54000
• LogP: 2.73860

5-Fluoro-1-benzothiophene-2-carboxylic acid Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes